Cas no 121459-16-3 (1H-Pyrrole-1-ethanol, b-methyl-)
121459-16-3 structure
Product Name:1H-Pyrrole-1-ethanol, b-methyl-
CAS No:121459-16-3
MF:C7H11NO
MW:125.168341875076
CID:133333
PubChem ID:45092678
Update Time:2024-02-28
1H-Pyrrole-1-ethanol, b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-ethanol, b-methyl-
- 1H-Pyrrole-1-ethanol,beta-methyl-(9CI)
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- Inchi： 1S/C7H11NO/c1-7(6-9)8-4-2-3-5-8/h2-5,7,9H,6H2,1H3
- InChI Key： VBNRCVMIYVVLNE-UHFFFAOYSA-N
- SMILES： C(O)C(N1C=CC=C1)C
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 79
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 25.16
1H-Pyrrole-1-ethanol, b-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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